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Compound of Interest

Compound Name:
5-Chloro-2-hydroxy-n-(2-

hydroxyethyl)benzamide

CAS No.: 6626-89-7

Cat. No.: B13975344

Get Quote

Executive Summary & Operational Directive
Immediate Classification:Halogenated Organic Waste. Do not dispose of 5-Chloro-2-hydroxy-
N-(2-hydroxyethyl)benzamide (CAS: 101820-68-2) down the drain or in general trash.[1][2][3]

[4] Due to the presence of the aryl-chlorine bond, this compound requires high-temperature

incineration to prevent the formation of persistent organic pollutants (POPs) such as dioxins

during thermal destruction.[1][2][3][4]

Core Directive: Segregate strictly from non-halogenated solvents and strong oxidizers.[4] All

disposal workflows must prioritize the containment of the halogenated moiety.[4]

Chemical Profile & Hazard Logic
To dispose of a chemical safely, you must understand its reactivity.[4] This compound is a

chlorinated salicylamide derivative.[4]
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Feature Structural Component Disposal Implication

Halogenation Aryl-Chloride (Cl)

CRITICAL: Classifies waste as

"Halogenated."[1][2][3][4] Must

be incinerated at >1100°C with

acid gas scrubbing to handle

HCl byproduct.[4]

Acidity Phenolic Hydroxyl (-OH)

Weakly acidic (pKa ~7-8).[1][2]

[3][4] Incompatible with strong

bases (exothermic

deprotonation) and strong

oxidizers.[3][4]

Solubility Ethanolamine Tail

Increases polarity.[2][4] Likely

soluble in alcohols/DMSO;

sparingly soluble in water.[4]

Spill cleanup requires organic

absorbents, not just water

dilution.[4]

Toxicity Salicylamide Core

Potential skin/eye irritant

(H315, H319).[3][4][5][6][7]

Treat as toxic to aquatic life

(H410) based on structural

analogs (e.g., Niclosamide).[3]

[4]

Personal Protective Equipment (PPE) Matrix
Rationale: The phenolic group allows for rapid dermal absorption, while the dust poses an

inhalation risk.[4]
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PPE Category Specification Operational Logic

Respiratory N95 or P100 Respirator

Prevents inhalation of fine

particulates during weighing or

spill cleanup.[1][2][3][4]

Dermal Nitrile Gloves (Double-gloved)

0.11mm minimum thickness.

Phenolic compounds can

permeate standard latex; nitrile

offers superior resistance.[1][2]

[3][4]

Ocular Chemical Splash Goggles

Standard safety glasses are

insufficient for powders that

can become airborne; seal

protection is required.[2][4]

Body Lab Coat (Buttoned)

Tyvek sleeves recommended if

handling quantities >100g to

prevent cuff contamination.[2]

[3][4]

Step-by-Step Disposal Protocol
Scenario A: Pure Solid Waste (Expired or Surplus)[1][2]
[3]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1][2][3][4]

Glass is acceptable but poses a breakage risk during transport.[4]

Labeling: Affix a hazardous waste tag immediately.[4]

Required Text: "Hazardous Waste - Solid - Toxic."[1][2][3][4]

Constituents: Write full chemical name.[4] DO NOT use abbreviations.

Hazard Checkbox: Check "Toxic" and "Irritant."[4][8]
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Segregation: Place the HDPE jar into a secondary containment bin designated for "Solid

Toxic Waste."

Disposal Path: Hand over to EHS for High-Temperature Incineration.[2][3][4]

Scenario B: Liquid Waste (Mother Liquors / HPLC Waste)
[1][2][3]
Context: You have dissolved the compound in Methanol, DMSO, or Acetonitrile.

Segregation Rule: Pour into the Halogenated Solvent Waste carboy.

Why? Even if the solvent is non-halogenated (e.g., Methanol), the solute contains chlorine.

[3][4] Mixing this into a non-halogenated stream creates a "cocktail" that violates the

cheaper non-halogenated disposal protocols, potentially damaging the facility's

relationship with waste vendors.[4]

pH Check: Ensure the waste stream is Neutral to slightly Acidic (pH 4-7).

Warning: Do not mix with highly alkaline waste (pH > 10), as phenolic salts may precipitate

or form tars that clog disposal lines.[4]

Cap & Tag: Ensure the carboy is vented (if required by local policy) or tightly capped.[4]

Update the waste log to include "Chlorinated Benzamide Derivatives."

Scenario C: Contaminated Debris (Gloves, Weigh Boats,
Paper Towels)[3][4]

Bagging: Collect all solid debris in a clear, 6-mil polyethylene bag.

Tagging: Label as "Chemically Contaminated Debris - Halogenated."

Disposal: Do not autoclave. Heat may volatilize the compound.[4] Incinerate directly.

Decision Logic & Workflow (Visualization)
The following diagram illustrates the critical decision nodes for disposing of 5-Chloro-2-
hydroxy-N-(2-hydroxyethyl)benzamide.
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Start: Waste Generation

Determine Physical State

Pure Solid / Powder Solution / HPLC Waste Contaminated Debris
(Gloves, Wipes)

Place in HDPE Jar
(Wide Mouth) Is solvent Halogenated?

Double Bag (6-mil Poly)

Label: 'Toxic Solid'

Final Disposal:
High-Temp Incineration
(>1100°C w/ Scrubber)

Add to Halogenated
Waste Carboy

Yes (e.g., DCM)

**CRITICAL STEP**
Classify ENTIRE mixture
as Halogenated Waste

No (e.g., MeOH)

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and disposal of chlorinated benzamide

derivatives. Note that all liquid streams merge into the Halogenated Waste path regardless of

the solvent base.[4]

Emergency Spill Management
If a spill occurs, you must act to contain the powder before it becomes airborne or enters

drains.[4]
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Isolate: Evacuate the immediate area (10 ft radius). Mark the zone.

Protect: Don full PPE (N95, Goggles, Nitrile Gloves).[4]

Contain (Solid):

Do not dry sweep (creates dust).[2][3][4]

Cover the spill with a damp paper towel (water or ethanol) to suppress dust.[4]

Scoop the wet material into a waste container.[4][8]

Contain (Liquid):

Use a universal absorbent pads or vermiculite.[4]

Do not use combustible materials like sawdust if the solvent is flammable (e.g., Methanol).

[4]

Decontaminate: Wash the surface with a soap/water solution.[4] The phenol group is slightly

acidic; a mild alkaline detergent (pH ~8-9) aids solubilization and removal.[1][2][3][4]

Regulatory & Compliance Codes
While this specific CAS is not typically "P-listed" or "U-listed" by name in 40 CFR 261.33, it is

regulated by its characteristics.[2][3][4]

EPA Waste Code (Generic):D001 (if in ignitable solvent), D002 (if corrosive), or generally

treated as Halogenated Solvent Waste (F001/F002) depending on the carrier solvent.[2][3][4]

Best Practice Code: If no specific code applies, categorize as "Non-Regulated Hazardous

Waste - Toxic" for vendor profiling.[2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Page loading... [wap.guidechem.com]

2. Benzamide, 5-chloro-2-((2-hydroxyethyl)amino)- | C9H11ClN2O2 | CID 58900 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. PubChemLite - Benzamide, 5-chloro-2-hydroxy-n-[2-[(4as,8as)-octahydro-1(2h)-
quinolinyl]ethyl]- (C18H25ClN2O2) [pubchemlite.lcsb.uni.lu]

4. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds
Regulated Under § 268.32 [ecfr.gov]

5. technopharmchem.com [technopharmchem.com]

6. tcichemicals.com [tcichemicals.com]

7. aksci.com [aksci.com]

8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide
proper disposal procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13975344/docs#5-chloro-2-hydroxy-n-2-
hydroxyethyl-benzamide-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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